Cas no 2221-88-7 (Lindestrene)

• Product Name: Lindestrene
• CAS No: 2221-88-7
• MF: C₁₅H₁₈O
• MW: 214.302824497223
• CID: 276110
• Update Time: 2024-02-29

Lindestrene Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-b]furan,4,4a,5,6,8a,9-hexahydro-3,8a-dimethyl-5-methylene-, (4aS,8aS)-
• (4aS)-4,4a,5,6,8a,9-Hexahydro-3,8aβ-dimethyl-5-methylenenaphtho[2,3-b]furan
• Eudesma-1,4(14),7,11-tetraene,8,12-epoxy- (8CI)
• Lindestrene (7CI)
• Naphtho[2,3-b]furan,4,4a,5,6,8a,9-hexahydro-3,8a-dimethyl-5-methylene-, (4aS-trans)-
• Lindestrene
• BZQURGSQMBBPRU-DZGCQCFKSA-N
• (4aS,8aS)-3,8a-Dimethyl-5-methylene-4,4a,5,6,8a,9-hexahydronaphtho[2,3-b]furan
• Naphtho[2,3-b]furan, 4,4a,5,6,8a,9-hexahydro-3,8a-dimethyl-5-methylene-, (4aS,8aS)-
• Naphtho[2,3-b]furan, 4,4a,5,6,8a,9-hexahydro-3,8a-dimethyl-5-methylene-, (4aS-trans)-
• (4aS-trans)-4,4a,5,6,8a,9-Hexahydro-3,8a-dimethyl-5-methylenenaphtho[2,3-b]furan

• Inchi： 1S/C15H18O/c1-10-5-4-6-15(3)8-14-12(7-13(10)15)11(2)9-16-14/h4,6,9,13H,1,5,7-8H2,2-3H3/t13-,15+/m0/s1
• InChI Key： BZQURGSQMBBPRU-DZGCQCFKSA-N
• SMILES： O1C=C(C)C2=C1C[C@@]1(C)C=CCC(=C)[C@@H]1C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 343
• Topological Polar Surface Area: 13.1
• XLogP3: 3.166

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids